Cas no 67699-54-1 (8-Quinolinamine, N-2-propenyl-)

• Product Name: 8-Quinolinamine, N-2-propenyl-
• CAS No: 67699-54-1
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 387715
• PubChem ID: 10943139
• Update Time: 2025-04-19

8-Quinolinamine, N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine, N-2-propenyl-
• N-prop-2-enylquinolin-8-amine
• 67699-54-1
• DTXSID70449200
• N-Allylquinolin-8-amine
• 8-(allylamino)quinoline
• SCHEMBL17629027

• Inchi： 1S/C12H12N2/c1-2-8-13-11-7-3-5-10-6-4-9-14-12(10)11/h2-7,9,13H,1,8H2
• InChI Key： WCOQQHLWAHZRGK-UHFFFAOYSA-N
• SMILES： N(CC=C)C1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų